Cas no 1261944-02-8 (3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261944-02-8
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18321720
• CID: 2765071
• PubChem ID: 53227585
• Update Time: 2025-04-21

3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261944-02-8
• MFCD18321720
• 3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• DTXSID40691118
• 3-(5-CHLORO-2-METHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(5-Chloro-2-methoxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321720
• Inchi： 1S/C15H10ClF3O3/c1-22-13-3-2-11(16)7-12(13)8-4-9(14(20)21)6-10(5-8)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： BXGMYGQEHVPDDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 330.0270564Da
• Monoisotopic Mass: 330.0270564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls